3-bromo-N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 3-bromo-N-[2-(3,5-dicyclopropylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C18H20BrN3O/c19-15-3-1-2-14(10-15)18(23)20-8-9-22-17(13-6-7-13)11-16(21-22)12-4-5-12/h1-3,10-13H,4-9H2,(H,20,23)
• InChI Key: ZGNIPPRQNUBRKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)C3=CC(=CC=C3)Br)C4CC4
• Molecular Formula: C18H20BrN3O
• Molecular Weight: 374.3 g/mol

Description

3-bromo-N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)benzamide, also known as BRD0705, is a chemical compound that has gained attention in scientific research due to its potential use in treating various diseases.

Scientific Research Applications

Intermolecular Interactions in Derivatives

A study by Saeed et al. (2020) in the "New Journal of Chemistry" discusses the synthesis, X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations of two new antipyrine derivatives. This includes an analysis of the crystal packing and intermolecular interactions, such as hydrogen bonds and π-interactions, which are relevant to understanding the structural properties of such compounds (Saeed et al., 2020).

Synthesis and Biological Activities

Zhu et al. (2014) in "Chemical Research in Chinese Universities" describe the synthesis of novel 3-bromo-1-(3-chloropyridin-2-yl)-N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides. The study details the structures of these compounds and evaluates their insecticidal and fungicidal activities, demonstrating potential applications in pest control (Zhu et al., 2014).

Synthesis and Reactivity of Derivatives

Farag and Dawood (1997) in "Heteroatom Chemistry" report on the synthesis of versatile 2-(benzothiazol-2-yl)-1-bromo-1,2-ethanedione-1-arylhydrazones. Their study explores the reactivity of these compounds with various nucleophiles, leading to a range of derivatives with potential pharmacological applications (Farag & Dawood, 1997).

Novel Polyheterocyclic Ring Systems

Abdel‐Latif et al. (2019) in "Polycyclic Aromatic Compounds" discuss the use of 3-amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine as a precursor for new polyheterocyclic ring systems. This study showcases the versatility of such compounds in synthesizing a range of derivatives with potential medicinal properties (Abdel‐Latif et al., 2019).

Antiproliferative and Apoptotic Pathway Activation

Raffa et al. (2019) in "Bioorganic chemistry" synthesized new derivatives that show potential in interfering with p53 pathways. The study focuses on the antiproliferative activity and mechanism of action of these compounds, particularly in cancer research (Raffa et al., 2019).

Insecticidal and Fungicidal Activities

Zhang et al. (2019) in the "Chinese Journal of Organic Chemistry" synthesized a series of compounds with notable insecticidal and fungicidal activities. This demonstrates the potential of these compounds in agricultural applications (Zhang et al., 2019).

Mechanism of Action

Target of Action

Similar compounds, such as pyrazoline derivatives, have been reported to interact with various biological targets . These include enzymes like acetylcholinesterase (AchE), which plays a crucial role in the cholinergic nervous system of both vertebrates and invertebrates .

Mode of Action

For instance, some pyrazoline derivatives have been shown to inhibit the activity of AchE, affecting normal nerve pulse transmission .

Biochemical Pathways

Related compounds have been associated with the modulation of oxidative stress pathways . They have been reported to influence the production of reactive oxygen species (ROS) and malondialdehyde (MDA), a biomarker for oxidative injury .

Pharmacokinetics

A related compound was found to have high solubility in saline at ph 7, suggesting good bioavailability .

Result of Action

Related compounds have been reported to cause changes in cellular components due to increased oxidative stress .